Cas no 875422-92-7 (2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide)
2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide
- Z14242613
- 875422-92-7
- MLS002157339
- 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(thiophen-2-ylmethyl)acetamide
- AKOS016989184
- F3319-0365
- SMR001239829
- CHEMBL2130692
- 6-Methyl-2,4-dioxo-N-(2-thienylmethyl)-1,3-diazaspiro[4.5]decane-3-acetamide
- 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide
-
- Inchi: 1S/C16H21N3O3S/c1-11-5-2-3-7-16(11)14(21)19(15(22)18-16)10-13(20)17-9-12-6-4-8-23-12/h4,6,8,11H,2-3,5,7,9-10H2,1H3,(H,17,20)(H,18,22)
- InChI Key: RGGVNGYPHUJQHN-UHFFFAOYSA-N
- SMILES: N1C2(CCCCC2C)C(=O)N(CC(NCC2SC=CC=2)=O)C1=O
Computed Properties
- Exact Mass: 335.13036271g/mol
- Monoisotopic Mass: 335.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 10.12±0.40(Predicted)
2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3319-0365-2μmol |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-5μmol |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-10μmol |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 10μl |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-20μmol |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 20μl |
$118.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-1mg |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3319-0365-2mg |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-3mg |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-4mg |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3319-0365-5mg |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 5mg |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3319-0365-10mg |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(thiophen-2-yl)methyl]acetamide |
875422-92-7 | 90%+ | 10mg |
$118.5 | 2023-04-26 |
2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide
Compound CAS No. 875422-92-7: 2-{6-Methyl-2,4-Dioxo-1,3-Diazaspiro[4.5]Decan-3-Yl}-N-(Thiophen-2-Yl)Methylacetamide
The compound with CAS No. 875422-92-7, named 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(thiophen-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The spiro structure is further decorated with a thiophene ring and an acetamide group, making it a unique scaffold for various biological activities.
The spiro[4.5]decan core of this molecule is a key structural feature that contributes to its stability and bioavailability. Recent studies have shown that spiro compounds often exhibit enhanced pharmacokinetic properties due to their rigid and compact structure. The presence of the thiophene ring introduces additional electronic and steric effects, which can modulate the compound's interaction with biological targets such as enzymes and receptors.
One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that CAS No. 875422-92-7 exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for drug development.
In addition to its kinase inhibitory properties, this compound has also shown potential as an antimicrobial agent. The integration of the acetamide group into the molecule enhances its ability to penetrate bacterial cell membranes, while the spiro structure provides a platform for interactions with microbial targets such as DNA gyrase and topoisomerases.
The synthesis of CAS No. 875422-92-7 involves a multi-step process that combines spirocyclic chemistry with nucleophilic substitution reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the methyl group at position 6 of the spiro ring plays a crucial role in stabilizing interactions with target proteins. Furthermore, the thiophene ring contributes to hydrophobic interactions, which are essential for binding affinity.
The pharmacokinetic profile of CAS No. 875422-92-7 has been extensively studied in animal models. Results indicate that the compound has favorable absorption and distribution properties, with moderate clearance rates. These characteristics make it an attractive candidate for further development into an orally administered drug.
In terms of toxicity, preliminary studies suggest that CAS No. 875422-92-7 has a low toxicity profile at therapeutic doses. However, further investigations are required to fully assess its safety profile and potential long-term effects.
Looking ahead, researchers are exploring the possibility of modifying the methyl group on the spiro ring to enhance selectivity for specific kinase targets. Additionally, efforts are underway to investigate the compound's efficacy in treating resistant bacterial infections, leveraging its unique combination of structural features.
In conclusion, CAS No. 875422-92-7, or N-(thiophen-2-y)methylacetamide derivative, represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great potential for addressing unmet medical needs in oncology and infectious diseases.
875422-92-7 (2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(thiophen-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)